Cas no 119718-47-7 (Pentacosadiynoic acid)
Pentacosadiynoic acid structure
Product Name:Pentacosadiynoic acid
CAS No:119718-47-7
MF:C25H42O2
MW:374.599788188934
CID:97210
PubChem ID:53787390
Update Time:2025-04-18
Pentacosadiynoic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentacosadiynoic acid
- pentacosa-2,4-diynoic acid
- 119718-47-7
- SCHEMBL591560
- DTXSID50706666
-
- Inchi: 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-20H2,1H3,(H,26,27)
- InChI Key: DZLWMPMXBUHMQV-UHFFFAOYSA-N
- SMILES: OC(C#CC#CCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 374.31866
- Monoisotopic Mass: 374.318480578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Pentacosadiynoic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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